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Efficacy of Sarolaner Against Various Tick Species

The table below summarizes quantitative efficacy data from multiple laboratory studies. These studies

typically involved a single oral administration of sarolaner at the minimum label dosage of 2 mg/kg, with

efficacy determined by live tick counts 48 hours after treatment and subsequent weekly re-infestations.

Tick Species
Life
Stage
Tested

Efficacy Against
Existing
Infestation

Efficacy Against Re-
infestations (up to 35
days)

Citations

Haemaphysalis
longicornis (Asian
longhorned tick)

Nymph 100% (Day 2) 100% (Days 7, 14, 21);

≥97.4% (Days 28, 35) [1]
[2]

Haemaphysalis elliptica
(African yellow dog tick)

Adult 100% (Day 2) 100% (Days 7, 14, 21,
28, 35) [3]

Amblyomma cajennense
(Cayenne tick)

Nymph 100% (Day 2) 100% (Days 7, 14);
≥99.6% (Days 21, 28,

35) [4]

Rhipicephalus
sanguineus (Brown dog

Adult ≥99.6% (Day 2) ≥96.9% at 48h (Day 35);

>90% at 24h (Day 35)

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s542504?utm_src=pdf-body
https://www.smolecule.com/products/s542504?utm_src=pdf-interest
https://www.smolecule.com/products/s542504?utm_src=pdf-body
https://www.smolecule.com/products/s542504?utm_src=pdf-body
https://parasitesandvectors.biomedcentral.com/articles/10.1186/s13071-019-3765-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC6822344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6728933/
https://parasitesandvectors.biomedcentral.com/articles/10.1186/s13071-017-2324-0
https://www.smolecule.com/products/s542504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Tick Species
Life
Stage
Tested

Efficacy Against
Existing
Infestation

Efficacy Against Re-
infestations (up to 35
days)

Citations

tick) [5] [6]

Ixodes scapularis (Black-
legged tick)

Adult ≥99.6% (Day 2) ≥96.9% (Day 35) [5]

Dermacentor variabilis
(American dog tick)

Adult ≥99.6% (Day 2) ≥96.9% (Day 35) [5]

Amblyomma americanum
(Lone Star tick)

Adult ≥99.6% (Day 2) ≥96.9% (Day 35) [5]

Standard Experimental Protocol for Tick Efficacy
Evaluation

The high-quality studies cited follow a consistent and rigorous methodology, primarily aligned with the

World Association for the Advancement of Veterinary Parasitology (WAAVP) guidelines [1] [4]. The

following diagram outlines a typical study workflow.
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Study Start

Dog Allocation & Ranking

Tick Infestation
(e.g., Day -2)

Treatment (Day 0)
Sarolaner (2 mg/kg) vs. Placebo

Live Tick Counts
48 hours post-treatment/re-infestation

e.g., Day 2

Post-Treatment Re-infestations
(Days 5, 12, 19, 26, 33)

e.g., Days 7, 14, 21, 28, 35

Statistical Analysis
Efficacy % = (Mean Placebo - Mean Treated) / Mean Placebo * 100

Click to download full resolution via product page

Key Protocol Details:

Animals: Purpose-bred dogs (e.g., Beagles), with a sufficient wash-out period from previous
parasiticides [1] [4].

Study Design: Randomized, complete block design, blinded, and placebo-controlled [1] [3].
Infestation: Each dog is infested with a known number of viable, unfed ticks (e.g., 50 adults or 200

nymphs). Placing ticks around the head and base of the ears mimics natural attachment sites [1] [4].
Tick Counts: Performed by systematic examination, parting the hair, and using fine-toothed combs.

Counts often continue for a minimum time (e.g., 10 minutes) and extend if ticks are still being found
[1] [2].
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Statistical Analysis: Tick counts are usually log-transformed for analysis. Efficacy is calculated using

Abbott's formula, and geometric mean live tick counts in the treated group are statistically compared
to the placebo group [1] [2].

Troubleshooting & FAQs for Researchers

If you observe variations in efficacy between life stages, note that this can be influenced by the
specific tick species. For example, while one study on H. longicornis used nymphs [1], studies on

other species like R. sanguineus and H. elliptica used adults [5] [3]. Differences in the physiology and
feeding behavior between life stages can lead to variations. It is crucial to design experiments that

test the specific life stage relevant to your research objectives.
If you are testing speed of kill, follow protocols that include counts at multiple time points (e.g., 8,

12, and 24 hours). Research shows that while 48-hour counts are standard for efficacy claims,
sarolaner can achieve >94% efficacy against R. sanguineus within 8 hours and >99% within 12

hours of treatment [6]. This rapid speed of kill is critical for evaluating the compound's potential to
prevent tick-borne pathogen transmission.

Need Custom Synthesis?
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To cite this document: Smolecule. [addressing sarolaner efficacy variations tick life stages].

Smolecule, [2026]. [Online PDF]. Available at:
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stages]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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